(3S,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid
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Description
(3S,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C24H25NO5 and its molecular weight is 407.466. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Pyrrolidine-based compounds, including those similar to the specified chemical structure, are widely explored in drug discovery due to their versatility and biological activity. The pyrrolidine ring, a common feature in these compounds, contributes significantly to the stereochemistry of molecules, influencing their pharmacological properties. Research emphasizes the importance of the pyrrolidine scaffold in designing novel biologically active compounds with potential applications in treating human diseases. The structural features of these compounds, particularly the presence of a pyrrolidine ring, facilitate efficient binding with various enzymes and receptors, eliciting a range of bioactivities (Li Petri et al., 2021).
Environmental and Analytical Chemistry
The review of dicarboxylic acids and related compounds in atmospheric aerosols highlights the environmental relevance of carboxylic acid derivatives, including those structurally related to the specified chemical. These compounds play a crucial role in atmospheric chemistry, affecting air quality and climate regulation. The study focuses on their sources, formation pathways, and molecular distributions, providing insight into the environmental impact of carboxylic acids and their derivatives (Kawamura & Bikkina, 2016).
Synthesis and Application of Carboxylic Acids
Research on the biotechnological routes based on lactic acid production from biomass demonstrates the potential of carboxylic acids as precursors for various industrially relevant chemicals. Lactic acid, a carboxylic acid, serves as a starting point for the synthesis of biodegradable polymers and other green chemicals, highlighting the versatility and importance of carboxylic acids in sustainable chemistry (Gao et al., 2011).
Properties
IUPAC Name |
(3S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO5/c26-23(27)21-12-25(11-20(21)15-9-10-29-13-15)24(28)30-14-22-18-7-3-1-5-16(18)17-6-2-4-8-19(17)22/h1-8,15,20-22H,9-14H2,(H,26,27)/t15?,20-,21+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZLZLHDAABQAEN-JDGCJKAJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C2CN(CC2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCC1[C@@H]2CN(C[C@H]2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.